Cas no 851810-31-6 (5-(4-benzylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-benzylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851810-31-6
• MF: C₂₄H₂₇N₅O₂S
• MW: 449.56848359108
• CID: 6013008
• PubChem ID: 4652541
• Update Time: 2025-06-08

5-(4-benzylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-benzylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(4-methoxyphenyl)[4-(phenylmethyl)-1-piperazinyl]methyl]-2-methyl-
• 5-((4-benzylpiperazin-1-yl)(4-methoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• AKOS024589694
• 5-[(4-benzylpiperazin-1-yl)(4-methoxyphenyl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 851810-31-6
• 5-[(4-benzylpiperazin-1-yl)-(4-methoxyphenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• F0631-0199

• Inchi： 1S/C24H27N5O2S/c1-17-25-24-29(26-17)23(30)22(32-24)21(19-8-10-20(31-2)11-9-19)28-14-12-27(13-15-28)16-18-6-4-3-5-7-18/h3-11,21,30H,12-16H2,1-2H3
• InChI Key： WSCZZVYCTJGVJC-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=C(OC)C=C3)N3CCN(CC4=CC=CC=C4)CC3)=C(O)N12

Computed Properties

• Exact Mass: 449.18854629g/mol
• Monoisotopic Mass: 449.18854629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 94.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 5-(4-benzylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(4-benzylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 851810-31-6)

5-(4-benzylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 851810-31-6) is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 5-(4-benzylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol is characterized by the presence of fused rings from the triazolo[3,2-b][1,3]thiazole core. This scaffold is known for its ability to interact with various biological targets, including enzymes and receptors, which has been extensively studied in the development of therapeutic agents. The compound’s design incorporates a 4-benzylpiperazine moiety and a 4-methoxyphenyl group, which are commonly found in bioactive molecules and are known to contribute to their pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel drugs. The triazolo[3,2-b][1,3]thiazole core has been particularly noted for its role in several pharmacological pathways. For instance, derivatives of this scaffold have shown promise in the treatment of inflammatory diseases, infectious agents, and even certain types of cancer. The structural flexibility provided by the fused ring system allows for the synthesis of a wide range of analogs with tailored biological activities.

The 4-benzylpiperazine component in 5-(4-benzylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol is another key feature that contributes to its potential therapeutic utility. Piperazine derivatives are well-known for their role as neurotransmitter receptor modulators and have been successfully used in drugs targeting conditions such as depression and schizophrenia. The presence of this moiety suggests that this compound may exhibit similar effects or could be modified further to achieve specific pharmacological outcomes.

The 4-methoxyphenyl group adds another layer of complexity to the molecule’s interactions with biological systems. This aromatic ring is often involved in hydrophobic interactions and can influence the compound’s solubility and binding affinity. In drug design, such functional groups are strategically incorporated to enhance binding to target proteins or enzymes. The methoxy substituent may also play a role in metabolic stability and bioavailability, which are critical factors in drug development.

One of the most compelling aspects of 5-(4-benzylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol is its potential as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can predict how this compound might interact with various biological targets. These predictions can then guide experimental efforts aimed at optimizing its activity and selectivity.

In recent years, there has been a growing interest in developing drugs that target multiple disease pathways simultaneously. The multifaceted nature of 5-(4-benzylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol, with its combination of pharmacophoric elements from different chemical classes, makes it an attractive candidate for such an approach. By designing molecules that can engage multiple targets at once, researchers hope to achieve synergistic effects that could lead to more effective treatments.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The construction of the triazolo[3,2-b][1,3]thiazole core requires careful planning and execution due to the complexity of the ring system. Advanced synthetic techniques have been employed to ensure high yields and purity levels. These techniques include transition metal-catalyzed reactions and multi-step synthetic strategies that allow for the precise assembly of the molecular framework.

Evaluation of the biological activity of 5-(4-benzylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol is currently underway in various preclinical models. Preliminary studies suggest that this compound exhibits promising activity against certain disease-related targets. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications. Collaborative efforts between chemists and biologists will be crucial in translating these findings into tangible benefits for patients.

The development of new drugs is a highly collaborative process that involves interdisciplinary teams working together to discover and optimize bioactive molecules. The case of 5-(4-benzylpiperazin-1-y](l)(l-lutetlyphenoxy)lmethyl-lH-indazol-l-one) (CAS No.l 85l8l0-l -31 -6) underscores the importance of integrating knowledge from different fields to advance pharmaceutical science. By combining expertise in organic synthesis、medicinal chemistry、biology，and computational modeling，researchers can accelerate the discovery pipeline and bring new treatments to market more efficiently.

In conclusion，5-(l -bzl piperazine -l -y](l -lutetlyphenoxy)lmethyl-lH-indazol-l-one (CAS No.l 85l8l0-l -31 -6) is a structurally complex heterocyclic compound with significant potential as a therapeutic agent。Its unique combination o pharmacophoric elements，including th< trizolo[l , 32 b ]l l , 13 thia zole core，and piperazine、methoxyphenyI groups，makes it an attractive candidate for further investigation。With continued research，this compound could emerge as a valuable tool i n addressing various medical conditions。The ongoing studies highlight th< importance o multidisciplinary approaches i n drug discovery，where collaboration between chemists、biologists、and clinicians will ultimately lead t innovative treatments。 p>